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Compound of Interest

Compound Name: 4-Ethyl-2,4-dimethylheptane

Cat. No.: B14556577

An In-depth Technical Guide to 4-Ethyl-2,4-dimethylheptane

This technical guide provides a comprehensive overview of the chemical properties of 4-Ethyl-
2,4-dimethylheptane, with a focus on its molecular formula and weight. This information is
critical for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Chemical Identity and Properties

4-Ethyl-2,4-dimethylheptane is a saturated acyclic hydrocarbon. Its chemical structure
consists of a seven-carbon heptane backbone with an ethyl group and two methyl groups as
substituents.

Quantitative Molecular Data

The fundamental quantitative data for 4-Ethyl-2,4-dimethylheptane is summarized in the table
below. These values are computationally derived and essential for stoichiometric calculations,
analytical characterization, and modeling studies.
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Property Value Source

Molecular Formula Cl1H24 PubChem[1], NIST[2]
Molecular Weight 156.31 g/mol PubChem[1]
Monoisotopic Mass 156.187800766 Da PubChem[1]

CAS Registry Number 61868-25-5 NIST[2], Chemsrc[3]
IUPAC Name 4-ethyl-2,4-dimethylheptane PubChem[1], NIST[2]
SMILES CCcCc(c)(ce)ycce)e PubChem[1]

OETKSNKIFXLJDO-
InChIKey NIST[2]
UHFFFAOYSA-N

Experimental Protocols

The molecular formula and weight of 4-Ethyl-2,4-dimethylheptane are typically determined
through computational methods based on its validated chemical structure. High-resolution
mass spectrometry could be employed experimentally to confirm the monoisotopic mass, while
techniques like gas chromatography-mass spectrometry (GC-MS) would be used to identify the
compound in a mixture and confirm its molecular weight. However, specific experimental
protocols for the de novo determination of these properties for this specific molecule are not
detailed in the provided search results. The data presented here are based on computational
calculations from established chemical databases.[1][2]

Molecular Structure Visualization

The following diagram illustrates the logical connectivity of the constituent atoms in 4-Ethyl-2,4-
dimethylheptane, providing a clear representation of the molecular structure.
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Logical structure of 4-Ethyl-2,4-dimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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